Benzo(a)pyrene-4,5-diol
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Overview
Description
4,5-Dihydroxybenzo[a]pyrene is an ortho- and peri-fused polycyclic arene.
Scientific Research Applications
1. Carcinogenic Activity and DNA Binding
- Benzo(a)pyrene-4,5-diol has been identified as a carcinogenic compound. It exhibits mutagenic and carcinogenic effects by interacting with cellular macromolecules (Weinstein et al., 1976).
- It binds preferentially at the 2-amino group of guanine in cellular RNA and DNA in vivo, which may explain its carcinogenic potency (Koreeda et al., 1978).
2. Metabolic Activation and Mutagenicity
- This compound plays a role in the metabolic activation of polycyclic hydrocarbons, leading to tumor initiation in mouse skin (Macnab et al., 1976).
- It has been shown to be significantly less active than other dihydrodiols of benzo[a]pyrene in initiating mouse skin tumors.
3. Enzymatic Conversion and Toxicity
- The compound is metabolically converted to reactive diol epoxides, which have shown exceptional mutagenicity and toxicity in various biological systems (Newbold & Brookes, 1976).
- The enzymatic conversion of benzo(a)pyrene to diol epoxides and their subsequent metabolic pathways have been a subject of research, elucidating the compound’s role in carcinogenesis (Yang et al., 1977).
4. Environmental Degradation
- Studies have also looked into the degradation of Benzo[a]pyrene by bacteria like Mycobacterium vanbaalenii PYR-1. This research is crucial for understanding the environmental fate of such compounds (Moody et al., 2004).
Properties
CAS No. |
57304-00-4 |
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Molecular Formula |
C20H12O2 |
Molecular Weight |
284.3 g/mol |
IUPAC Name |
benzo[a]pyrene-4,5-diol |
InChI |
InChI=1S/C20H12O2/c21-19-15-7-3-5-11-8-9-14-13-6-2-1-4-12(13)10-16(20(19)22)18(14)17(11)15/h1-10,21-22H |
InChI Key |
AFDHSXYOTGMEAP-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C3=C4C(=CC2=C1)C(=C(C5=CC=CC(=C54)C=C3)O)O |
Canonical SMILES |
C1=CC=C2C3=C4C(=CC2=C1)C(=C(C5=CC=CC(=C54)C=C3)O)O |
57304-00-4 | |
Origin of Product |
United States |
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